ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C13H12N6O3/c1-2-22-13(21)10-9(5-17-19-10)18-12(20)7-3-8-11(14-4-7)16-6-15-8/h3-6H,2H2,1H3,(H,17,19)(H,18,20)(H,14,15,16)
• InChI Key: MKFJMVCMGDOWGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NN1)NC(=O)C2=CC3=C(N=C2)N=CN3
• Molecular Formula: C13H12N6O3
• Molecular Weight: 300.27 g/mol

Description

Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that is synthesized through a multi-step process. The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate is not fully understood. However, it is believed to interact with protein kinase enzymes, which play a crucial role in signal transduction pathways. The compound has been shown to inhibit the activity of protein kinase enzymes, which can lead to the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate are dependent on the specific application. In anticancer research, the compound has been shown to induce cell death in cancer cells, inhibit tumor growth, and enhance the efficacy of chemotherapy drugs. In antiviral research, the compound has been shown to inhibit the replication of viruses such as HIV and hepatitis C virus. In biochemistry, the compound has been used as a probe to study the role of protein kinase enzymes in signal transduction pathways.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate in lab experiments is its versatility. The compound can be used in various applications, including anticancer, antiviral, and biochemistry research. Another advantage is its relatively low toxicity, making it suitable for in vitro and in vivo experiments. However, one limitation is the complexity of its synthesis method, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for the research on Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate. One direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use as a drug delivery system for targeted cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate involves a multi-step process that includes the condensation of 2,3-diaminopyridine with ethyl 3-oxobutanoate followed by cyclization with ethyl acetoacetate. The final product is obtained after the reaction with benzoyl chloride. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Ethyl 4-(1H-imidazo[4,5-b]pyridine-6-carbonylamino)-1H-pyrazole-5-carboxylate has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, the compound has been investigated for its anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In biochemistry, the compound has been used as a probe to study the role of protein kinase enzymes in signal transduction pathways. In pharmacology, the compound has been investigated for its potential use as a drug delivery system.